2,5-difluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H17F2N3O3S/c1-13-11-16(27-14(2)25-20-6-4-3-5-17(20)22(27)28)8-10-19(13)26-31(29,30)21-12-15(23)7-9-18(21)24/h3-12,26H,1-2H3
• InChI Key: MZJYENCMMJZUAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=NC3=CC=CC=C3C2=O)C)NS(=O)(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C22H17F2N3O3S
• Molecular Weight: 441.5 g/mol

Description

2,5-difluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H17F2N3O3S and its molecular weight is 441.45. The purity is usually 95%.
BenchChem offers high-quality 2,5-difluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-difluoro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research demonstrates the synthesis of ring-fluorinated isoquinolines and quinolines via intramolecular substitution, highlighting a method for creating 3-fluoroisoquinoline and 2-fluoroquinoline derivatives with high yields. This process could be relevant for synthesizing similar compounds for various applications in medicinal chemistry and material science (Ichikawa et al., 2006).

Application in Medicinal Chemistry

• A study on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides explored their selectivity as cyclooxygenase-2 (COX-2) inhibitors, indicating that the introduction of a fluorine atom enhances COX-2 potency and selectivity. This suggests that compounds with specific fluorine substitutions can be designed for targeted therapeutic applications (Hashimoto et al., 2002).

Material Science and Imaging Applications

• The development of Mn^2+ complexes containing sulfonamide groups with pH-responsive relaxivity offers insights into designing contrast agents for magnetic resonance imaging (MRI). These complexes demonstrate how the chemical structure impacts relaxivity in a pH-dependent manner, suggesting potential for biomedical imaging applications (Uzal-Varela et al., 2020).

Photophysical Properties

• Research on ligand systems containing sulfanilamide and quinazolinone fragments synthesized complexes with transition metals, revealing luminescence properties. This work suggests that such compounds can be used in the development of luminescent materials for various applications, including sensors and lighting (Popov et al., 2017).